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Compound of Interest

Compound Name: Tungsten-180

CAS No.: 14265-79-3

Cat. No.: B080118

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the alpha decay of Tungsten-180
(¹⁸⁰W), a rare nuclear decay process of significant interest in the fields of nuclear physics and

low-background experimental searches. This document details the decay's characteristics, the

sophisticated experimental techniques used for its detection, and the underlying theoretical

framework.

Core Concepts: The Alpha Decay of ¹⁸⁰W
Tungsten-180 is one of the five naturally occurring isotopes of tungsten and is unique among

them for being slightly radioactive. It undergoes alpha decay, a process in which the nucleus

emits an alpha particle (a helium nucleus, ⁴He), transforming into a lighter nucleus.[1][2] The

decay equation for this process is:

¹⁸⁰₇₄W → ¹⁷⁶₇₂Hf + ⁴₂He

This decay is characterized by an extremely long half-life, making its detection a significant

experimental challenge that requires ultra-low background conditions and highly sensitive
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detectors.[1][2]

Quantitative Data Summary
The key quantitative parameters for the alpha decay of Tungsten-180 are summarized in the

table below. These values are critical for theoretical model comparisons and for the design of

experiments aimed at studying this and other rare decay processes.

Parameter Value Reference

Half-life (T₁/₂) (1.8 ± 0.2) x 10¹⁸ years [3][4]

Q-value (Energy Release)
2516.4 ± 1.1 (stat.) ± 1.2 (sys.)

keV
[3][4]

Natural Abundance of ¹⁸⁰W 0.120% [1]

Daughter Nuclide Hafnium-176 (¹⁷⁶Hf) [5]

Experimental Protocols
The unambiguous detection of the alpha decay of ¹⁸⁰W was first achieved by the CRESST

(Cryogenic Rare Event Search with Superconducting Thermometers) experiment.[3][4] This

and subsequent experiments rely on sophisticated techniques to overcome the immense

challenge posed by the decay's rarity.

Key Experimental Approach: Scintillating Bolometers
Modern experiments searching for rare events like the alpha decay of ¹⁸⁰W often employ

scintillating bolometers.[6][7][8] This technique combines two detection methods to achieve

high sensitivity and excellent background rejection:

Phonon (Heat) Detection: The energy deposited by a particle interaction in a crystal absorber

at cryogenic temperatures (on the order of millikelvin) is measured as a tiny temperature

increase. This provides a very precise measurement of the event's energy.

Scintillation Light Detection: Many of the crystals used as absorbers are also scintillators,

meaning they emit a small flash of light upon particle interaction. This light is detected by a

separate, highly sensitive light detector.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Isotopes_of_tungsten
https://physics.stackexchange.com/questions/495143/why-are-all-isotopes-of-tungsten-considered-theoretically-unstable
https://www.benchchem.com/product/b080118/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-the-alpha-decay-process-of-tungsten-180
https://arxiv.org/abs/nucl-ex/0408006
https://www.semanticscholar.org/paper/Detection-of-the-natural-%CE%B1-decay-of-tungsten-Cozzini-Angloher/ad1152f22f37791a6a4d2d1bae383f440f2ff120
https://arxiv.org/abs/nucl-ex/0408006
https://www.semanticscholar.org/paper/Detection-of-the-natural-%CE%B1-decay-of-tungsten-Cozzini-Angloher/ad1152f22f37791a6a4d2d1bae383f440f2ff120
https://en.wikipedia.org/wiki/Isotopes_of_tungsten
https://brainly.com/question/32243612
https://arxiv.org/abs/nucl-ex/0408006
https://www.semanticscholar.org/paper/Detection-of-the-natural-%CE%B1-decay-of-tungsten-Cozzini-Angloher/ad1152f22f37791a6a4d2d1bae383f440f2ff120
https://pmc.ncbi.nlm.nih.gov/articles/PMC10301024/
https://en.wikipedia.org/wiki/Scintillating_bolometer
https://www.mdpi.com/2624-8174/3/3/32
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The simultaneous measurement of both heat and light signals is a powerful tool for particle

identification. Alpha particles, for instance, produce a different ratio of light to heat compared to

background events like gamma or beta radiation, allowing for their effective discrimination.[9]

[10]

CRESST Experimental Setup
The CRESST experiment utilized calcium tungstate (CaWO₄) crystals as scintillating

bolometers.[7][11] The key components and steps in their experimental protocol are:

Detector Material: High-purity CaWO₄ crystals containing naturally occurring tungsten were

used as the target and detector.

Cryogenic Operation: The detectors were cooled to millikelvin temperatures in a dilution

refrigerator to minimize thermal noise and enable the detection of the small energy

deposition from the alpha decay.

Phonon and Light Sensors: Each CaWO₄ crystal was equipped with a superconducting

phase-transition thermometer to measure the phonon signal and a separate light detector to

measure the scintillation light.

Low-Background Environment: The entire experiment was situated deep underground to

shield it from cosmic radiation, a major source of background.[12][13][14] Additional passive

and active shielding was used to minimize background from natural radioactivity in the

surrounding materials.[15][16]

Data Acquisition and Analysis: The coincident detection of a phonon signal and a light signal

with the expected energy and light-to-heat ratio for an alpha particle from ¹⁸⁰W decay

provided the clear signature for the event.
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Alpha Decay of Tungsten-180
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Caption: The alpha decay process of a Tungsten-180 nucleus into a Hafnium-176 nucleus and

an alpha particle.

Experimental Workflow for Rare Decay Detection
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Experimental Workflow for Rare Decay Detection
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Caption: A simplified workflow illustrating the detection of a rare decay event using a

scintillating bolometer.

Theoretical Context
The alpha decay of Tungsten-180, like other alpha decays, is a quantum mechanical

phenomenon.[17][18] The alpha particle is pre-formed within the nucleus and escapes by

"tunneling" through the Coulomb barrier, which is a region of high potential energy that would

classically prevent its escape. The extremely long half-life of ¹⁸⁰W is a direct consequence of
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the very low probability of this tunneling process occurring.[2][18] The study of such rare

decays provides valuable data for refining our understanding of nuclear structure and the

fundamental forces that govern it.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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